4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide
Overview
Description
4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is a chemical compound commonly used in scientific research. It is a benzamide derivative that has shown potential in various fields of research, including medicinal chemistry, pharmacology, and biochemistry.
Mechanism of Action
The mechanism of action of 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide is based on its ability to selectively inhibit specific enzymes or proteins. For example, as a CDK5 inhibitor, it binds to the enzyme's active site, preventing its activation and subsequent phosphorylation of its substrates. This results in the inhibition of neuronal development and function, which has potential therapeutic implications for neurodegenerative diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide depend on its specific application and mode of action. As a fluorescent probe for protein tyrosine kinase activity, it can be used to monitor the activation of these enzymes in vitro and in vivo. As a CDK5 inhibitor, it has been shown to inhibit neuronal development and function, which has potential implications for the treatment of neurodegenerative diseases. Additionally, it has been investigated for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
The advantages of using 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide in lab experiments include its selectivity and specificity for certain enzymes and proteins, its ability to act as a fluorescent probe for protein tyrosine kinase activity, and its potential therapeutic implications for neurodegenerative diseases and cancer. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential therapeutic applications.
Future Directions
There are several future directions for the research and development of 4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide. These include further investigation of its mechanism of action, identification of its potential targets in various diseases, and optimization of its pharmacokinetic properties for better therapeutic efficacy. Additionally, it could be used as a tool for the development of new drugs and therapies for various diseases, including cancer and neurodegenerative diseases.
Scientific Research Applications
4-isopropoxy-N-(6-nitro-1,3-benzothiazol-2-yl)benzamide has shown potential in various fields of scientific research. It has been used as a fluorescent probe for the detection of protein tyrosine kinase activity. It has also been used as a selective inhibitor of the cyclin-dependent kinase 5 (CDK5) enzyme, which is involved in the regulation of neuronal development and function. Additionally, it has been investigated for its potential as an anti-cancer agent due to its ability to induce apoptosis in cancer cells.
properties
IUPAC Name |
N-(6-nitro-1,3-benzothiazol-2-yl)-4-propan-2-yloxybenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3O4S/c1-10(2)24-13-6-3-11(4-7-13)16(21)19-17-18-14-8-5-12(20(22)23)9-15(14)25-17/h3-10H,1-2H3,(H,18,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DJUHTUSHUTWRJB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=C(C=C1)C(=O)NC2=NC3=C(S2)C=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
357.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.